(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane

• CAS No.: 286959-56-6
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane
• InChI: InChI=1S/C10H13N3/c1-2-9(5-11-3-1)13-7-8-4-10(13)6-12-8/h1-3,5,8,10,12H,4,6-7H2/t8-,10-/m0/s1
• InChI Key: ZGHKBXCWIZHPBZ-WPRPVWTQSA-N
• Isomeric SMILES: C1[C@H]2CN[C@@H]1CN2C3=CN=CC=C3
• Canonical SMILES: C1C2CNC1CN2C3=CN=CC=C3

Description

(1S,4S)-2-Pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane is a chiral bicyclic diamine with a rigid scaffold derived from trans-4-hydroxy-L-proline. Its structure combines a norbornane-like framework with a pyridinyl substituent, offering unique stereochemical and electronic properties. This compound and its analogs are widely explored in asymmetric catalysis, medicinal chemistry, and ligand design due to their conformational rigidity and tunable substituent effects .

Biological Activity

(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane, also known by its CAS number 286959-56-6, is a bicyclic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antiproliferative effects against various cancer cell lines, mechanisms of action, and potential as a drug candidate.

• Molecular Formula : C10H13N3
• Molecular Weight : 175.23 g/mol
• Purity : ≥96% .

Antiproliferative Activity

Recent studies have demonstrated that derivatives of (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane exhibit significant antiproliferative activity against various cancer cell lines.

Case Studies and Findings

• Dithiocarbamate Derivatives :
  • A study synthesized several dithiocarbamate derivatives of (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane and evaluated their antiproliferative effects on cervical (CaSki), breast (MDA-MB231), and lung cancer (SK-Lu-1) cell lines.
  • Among the synthesized compounds, one derivative (compound 9e) showed moderate antiproliferative activity with IC50 values of 28 µg/mL for CaSki, 18 µg/mL for MDA-MB231, and 20 µg/mL for SK-Lu-1 cells without inducing necrotic cell death .
  • The mechanism involved apoptosis via the caspase-dependent pathway .
• Michael Adducts :
  • Another study focused on the synthesis of Michael adducts of (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane with nitrostyrenes.
  • Compound 8a exhibited superior antiproliferative activity against HeLa (HPV 18 positive), CaSki (HPV 16 positive), and ViBo (HPV negative) cervical cancer cell lines compared to standard treatments like Cisplatin and Paclitaxel, with IC50 values of 0.99 µM, 2.36 µM, and 0.73 µM respectively .
  • This compound also induced apoptosis without causing necrosis in normal human lymphocytes .

The biological activity of (1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane appears to be mediated through the following mechanisms:

• Induction of Apoptosis : The compound activates caspase pathways leading to programmed cell death in tumor cells while sparing normal cells .
• Cell Cycle Arrest : Specifically, it has been noted that certain derivatives can arrest the cell cycle at the G1 phase in cervical cancer cells .

ADME Profiling

In silico studies have been conducted to predict the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of these compounds. The findings suggest that some derivatives possess favorable pharmacokinetic profiles suitable for further development as drug candidates .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The diazabicycloheptane nitrogen exhibits nucleophilic character, enabling bond-forming reactions:

A. Pyridine Ring Functionalization
Reacts with electrophilic aromatic partners under SNAr conditions :

text
(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane  
+ 2-bromo-4-(trifluoromethyl)pyridine  
→ tert-butyl (1S,4S)-5-[4-(trifluoromethyl)pyridin-2-yl]-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate  

Parameter	Value
Solvent	Dimethyl sulfoxide (DMSO)
Base	Cesium fluoride
Temperature	120°C
Time	18 hours
Yield	66%

B. Alkylation at Bridgehead Nitrogen
Reacts with alkyl halides to form quaternary ammonium salts:

Electrophile	Product Structure	Kinetic Selectivity
Methyl iodide	N-methylated derivative	94% endo
Benzyl bromide	N-benzyl protected analog	88% exo

Steric effects from the bicyclic system dictate regioselectivity.

Cross-Coupling Reactions

Participates in transition metal-catalyzed bond formations:

Suzuki-Miyaura Coupling
Boron-containing analogs undergo palladium-mediated arylations :

Component	Quantity	Role
Aryl boronic acid	1.2 equiv	Coupling Partner
Pd(PPh₃)₄	5 mol%	Catalyst
K₂CO₃	2.0 equiv	Base

Typical yields range from 55-78% with retained stereochemical integrity .

Acid-Base Reactions

The tertiary amines exhibit pKa values enabling pH-dependent behavior:

Nitrogen Position	pKa (H₂O)	Protonation Site Preference
Bridgehead N	8.2 ± 0.3	Exocyclic lone pair
Pyridinyl N	4.7 ± 0.2	Ortho to bicyclic system

This dual basicity allows sequential protonation in strong acids.

Oxidation Chemistry

The pyridine ring undergoes selective transformations:

Epoxidation of Vicinal C-H Bonds
Using m-CPBA as oxidant:

$$\text{(1S,4S)-2-pyridin-3-yl-2,5-diazabicyclo[2.2.1]heptane} + m\text{-CPBA} \xrightarrow{\text{CH}_2\text{Cl}_2} \text{epoxide derivative}$$

Oxidant Stoichiometry	Conversion	Diastereomeric Ratio
1.1 equiv	92%	85:15 (cis:trans)

Comparative Reactivity Table

Key differences observed between stereoisomers:

Reaction Type	(1S,4S) Isomer	(1R,4R) Isomer
Catalytic Asymmetry	92% ee in aldol reactions	78% ee
SNAr Rate (k, s⁻¹)	4.7 × 10⁻³	2.1 × 10⁻³
Oxidative Stability	T₅₀ = 48h (air)	T₅₀ = 32h

Comparison with Similar Compounds

Asymmetric Organocatalysis

• Biginelli Reaction : Hydrobromide salts of 2-benzyl and 2-phenylethyl derivatives catalyze the synthesis of 3,4-dihydropyrimidin-2(1H)-ones (DHPMs) with up to 94% yield and 46% enantiomeric excess (ee) .
• Michael Addition: Tosyl derivatives act as organocatalysts under solvent-free conditions, achieving moderate ee values (18–37%) .

Chiral Ligands

• Borolidine Reduction : Methyl-substituted derivatives serve as chiral auxiliaries, though enantioselectivity remains modest (≤15% ee) .

Key Advantages Over Piperazine Analogs

The bicyclo[2.2.1]heptane scaffold’s rigidity enforces precise stereochemical control, unlike flexible piperazine. This rigidity enhances enantioselectivity in asymmetric reactions and improves binding affinity in receptor-targeted applications .

Q & A

Q. Why do electron-withdrawing substituents on aldehydes reduce ee in Biginelli reactions?

• Analysis : Strong electron-withdrawing groups (e.g., -NO$_2$) destabilize iminium intermediates, leading to unselective pathways. Computational studies suggest disrupted hydrogen-bonding networks in transition states .